Vegfr-2-IN-22

Angiogenesis Cytoskeleton Dynamics Multi-Target Pharmacology

Researchers studying angiogenesis and microtubule dynamics require tool compounds with distinct mechanisms beyond selective kinase inhibition. VEGFR-2-IN-22 (Compound 25) offers a validated dual-mechanism pharmacology profile. - **Dual target**: VEGFR-2 kinase (IC50 = 19.82 nM, cell-free) + β-tubulin polymerization inhibitor - **Distinct cellular outcome**: Induces apoptosis vs. cytostatic effects of selective VEGFR-2 inhibitors - **Benchmark utility**: Validated in HepG2 HCC cells (IC50 = 0.24 µM); suitable for assay linearity studies against Apatinib or Sorafenib

Molecular Formula C26H24ClFN4O6
Molecular Weight 542.9 g/mol
Cat. No. B15579543
⚠ Attention: For research use only. Not for human or veterinary use.

Technical Parameters


Basic Identity
Product NameVegfr-2-IN-22
Molecular FormulaC26H24ClFN4O6
Molecular Weight542.9 g/mol
Structural Identifiers
InChIInChI=1S/C26H24ClFN4O6/c1-34-19-9-6-15(12-20(19)35-2)29-26(33)24-30-25(32(31-24)16-7-8-18(28)17(27)13-16)14-10-21(36-3)23(38-5)22(11-14)37-4/h6-13H,1-5H3,(H,29,33)
InChIKeyURLXPPIGSRGEEZ-UHFFFAOYSA-N
Commercial & Availability
Standard Pack Sizes1 mg / 5 mg / 10 mg / 25 mg / 50 mg / Bulk Custom
AvailabilityIn Stock
Custom SynthesisAvailable on request

VEGFR-2-IN-22: Dual VEGFR-2/β-Tubulin Inhibitor


Vegfr-2-IN-22, also designated as Compound 25, is a synthetic indazole derivative that functions as a dual inhibitor of vascular endothelial growth factor receptor 2 (VEGFR-2) and β-tubulin polymerization [1]. In biochemical assays, it demonstrates an IC50 of 19.82 nM against VEGFR-2 . Its dual mechanism, which concurrently targets angiogenesis signaling and microtubule dynamics, is supported by in vitro evidence of apoptosis induction and anti-angiogenic effects, including the inhibition of capillary-like tube formation [1].

VEGFR-2 kinase & β-tubulin dual-mechanism study fit
Angiogenesis signaling and microtubule dynamics research
Cell-free and cellular assay-compatible probe

Why VEGFR-2-IN-22 Cannot Be Substituted


The selection of VEGFR-2 inhibitors for research or procurement is complicated by significant intra-class variability in potency, selectivity, and mechanism of action. While many compounds demonstrate nanomolar activity against VEGFR-2, simple potency comparisons are insufficient. Vegfr-2-IN-22 possesses a dual-inhibition profile, targeting both VEGFR-2 (IC50 = 19.82 nM) and β-tubulin polymerization , a mechanism not shared by selective VEGFR-2 inhibitors like compound 30 (IC50 = 1.24 nM) [1] or VEGFR2-IN-4 (GI50 = 0.7 nM) [2]. This dual activity means substituting Vegfr-2-IN-22 with a more potent but single-target analog would eliminate the β-tubulin-directed effects, potentially altering experimental outcomes related to cell cycle arrest and apoptosis induction. The following quantitative evidence demonstrates these critical performance and mechanistic distinctions.

Dual mechanism (kinase + tubulin) absent in pure VEGFR inhibitors; cellular phenotype may shift.
Potency differences across kinase inhibitors can alter pathway-response interpretation.
β-tubulin disruption may produce apoptosis endpoints not replicated by kinase-only compounds.

VEGFR-2-IN-22 Quantitative Evidence


Comparative VEGFR-2 Inhibitory Potency

Vegfr-2-IN-22 (Compound 25) is characterized as a dual inhibitor of VEGFR-2 kinase and β-tubulin polymerization . This dual mechanism is a quantifiable differentiation from other potent, indazole-based VEGFR-2 inhibitors. For instance, compound 30, a selective VEGFR-2 inhibitor from the same chemical class, demonstrates an IC50 of 1.24 nM against VEGFR-2 but lacks reported activity against tubulin [1]. Similarly, VEGFR2-IN-4 (also designated compound 25) is a selective VEGFR-2 inhibitor with a GI50 of 0.7 nM, with no β-tubulin activity reported [2]. This mechanistic divergence means that Vegfr-2-IN-22 uniquely combines anti-angiogenic signaling inhibition with direct disruption of microtubule dynamics.

VEGFR-2 IC₅₀ comparison
Cross-study comparable
19.82 nM vs. Apatinib 1 nM, Surufatinib 24 nM, Fruquintinib 25–35 nM, Sorafenib 90 nM
Supports VEGFR-2 pathway inhibition study fit; potency ranking context-dependent.
Cell-free kinase assay; commercial vendor-reported data.
Angiogenesis Cytoskeleton Dynamics Multi-Target Pharmacology

VEGFR-2/β-Tubulin Dual Inhibition

In biochemical assays, Vegfr-2-IN-22 inhibits VEGFR-2 with an IC50 of 19.82 nM . This potency, while not the highest among indazole derivatives, must be considered in the context of its dual mechanism. A cross-study comparison reveals a spectrum of VEGFR-2 inhibition within this chemical class: compound 30 exhibits an IC50 of 1.24 nM [1], and VEGFR2-IN-4 shows a GI50 of 0.7 nM . The 16-fold lower potency of Vegfr-2-IN-22 relative to compound 30, and 28-fold lower relative to VEGFR2-IN-4, highlights a potential trade-off between single-target potency and dual-mechanism activity. This data underscores that procurement decisions should be driven by the specific biological question, not solely by IC50 values.

Dual mechanism annotation
Class-level inference
VEGFR-2 kinase & β-tubulin polymerization inhibition
Reported dual mechanism may differentiate cellular phenotype; requires independent validation.
Vendor/product literature annotation.
Kinase Inhibition Structure-Activity Relationship Enzymatic Assay

HepG2 Cellular vs. VEGFR-2 Biochemical Potency

Vegfr-2-IN-22 has demonstrated a functional anti-angiogenic effect in vitro by inhibiting capillary-like tube formation in Human Umbilical Vein Endothelial Cells (HUVECs) [1]. This phenotypic outcome is a direct consequence of its VEGFR-2 inhibitory activity and provides a measure of cellular efficacy beyond simple enzymatic assays. While the paper describes the effect as 'evidenced by,' specific quantitative metrics (e.g., percent inhibition at a given concentration, IC50 for tube formation) are not provided in the available abstract. In contrast, a comparable study on compound 30, a more potent VEGFR-2 inhibitor (IC50 = 1.24 nM), also demonstrates significant inhibitory activity against HUVEC angiogenesis and cell migration, described as dose-dependent [2]. The lack of quantitative tube formation data for Vegfr-2-IN-22 limits a direct, numeric comparison of this functional endpoint.

HepG2 cellular IC₅₀
Supporting evidence
0.24 ± 0.06 µM
Supports hepatocellular carcinoma cell-model endpoint review.
HepG2 proliferation assay; direct comparator data limited.
Angiogenesis Assay Endothelial Cell Biology Phenotypic Screening

In Vivo Disease Model Validation: Reduction of Adjuvant-Induced Arthritis Severity

In an in vivo model of rheumatoid arthritis (adjuvant-induced arthritis in rats), treatment with Vegfr-2-IN-22 (Compound 25) resulted in a reduction in both the severity and development of the disease [1]. The mechanism was linked to the inhibition of synovial VEGFR2 phosphorylation and angiogenesis. This in vivo efficacy provides a crucial validation of the compound's therapeutic potential beyond in vitro assays. This level of disease model validation is not reported for all in-class comparators; for instance, the 2024 study on compound 30 demonstrates favorable pharmacokinetic profiles and suppression of tumor angiogenesis in a zebrafish model [2], which represents a different type of in vivo validation. The availability of rodent disease model data for Vegfr-2-IN-22 is a key differentiator for researchers focusing on inflammatory angiogenesis.

In Vivo Pharmacology Rheumatoid Arthritis Disease Model

VEGFR-2-IN-22 Research Applications


Dual VEGFR-2/β-Tubulin Inhibition in Angiogenesis

This scenario is ideal for researchers exploring the combinatorial effects of inhibiting VEGFR-2-driven angiogenesis and β-tubulin polymerization . Vegfr-2-IN-22 is uniquely suited for studies where both pathways are relevant, such as in certain cancers where tumor angiogenesis and cell division are both targeted. In these studies, Vegfr-2-IN-22 should be used as a dual-mechanism tool compound, with single-target VEGFR-2 inhibitors (e.g., compound 30 [1]) and tubulin inhibitors serving as essential controls to deconvolute the contribution of each pathway.

Apoptosis Mechanism Studies

For research groups conducting in vivo experiments on rheumatoid arthritis or other inflammatory diseases characterized by pathological angiogenesis, Vegfr-2-IN-22 is a leading candidate based on its demonstrated ability to reduce disease severity in a rodent adjuvant-induced arthritis model [2]. This validated in vivo efficacy, linked to the inhibition of synovial VEGFR2 phosphorylation, provides a strong rationale for its procurement over compounds that lack similar disease-model validation.

HCC Cell Line Pharmacology

Medicinal chemistry teams focused on optimizing VEGFR-2 inhibitors can use Vegfr-2-IN-22 as a key reference point in SAR studies. Its distinct profile—a dual inhibitor with an IC50 of 19.82 nM —contrasts sharply with the more potent but single-target compound 30 (IC50 = 1.24 nM) [3]. Incorporating Vegfr-2-IN-22 into SAR campaigns allows researchers to understand how structural modifications can shift the balance between kinase potency and the acquisition of a secondary mechanism (β-tubulin inhibition), guiding the design of next-generation multi-targeted agents.

VEGFR-2 Inhibitor Assay Reference Standard

Vegfr-2-IN-22 is reported to induce apoptosis, a finding consistent with its dual mechanism of action . For scientists studying the interplay between anti-angiogenic signals and apoptotic pathways, this compound serves as a potent tool to simultaneously disrupt VEGFR-2 survival signaling and microtubule integrity, leading to a robust cellular stress response. This is a distinct application from using a selective VEGFR-2 inhibitor, which may primarily induce cytostasis rather than apoptosis in certain cell types.

Application
Selection Property
Validation Focus
Angiogenesis & microtubule crosstalk studies
Dual-mechanism probe (VEGFR-2 + tubulin)
Orthogonal anti-angiogenic mechanism dissection
Apoptosis mechanism studies
Apoptosis induction phenotype
Pro-apoptotic vs. cytostatic endpoint comparison
HCC cell line pharmacology
HepG2 cellular activity context
Anti-proliferative endpoint in liver cancer models
VEGFR-2 inhibitor assay reference
Moderate VEGFR-2 potency benchmark
Assay linearity and sensitivity across dynamic range

Technical Documentation Hub

Structured technical reading across foundational, methodological, troubleshooting, and validation/comparative pathways. Use the hub when you need more detail before procurement.

33 linked technical documents
Explore Hub


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